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Compound of Interest

Compound Name: Ristocetin A

Cat. No.: B1255722

Get Quote

Technical Support Center: VWF:RCo Assays
This technical support center provides troubleshooting guidance and answers to frequently

asked questions to address the poor reproducibility often encountered in von Willebrand Factor

Ristocetin Cofactor (VWF:RCo) assays.

Frequently Asked Questions (FAQs)
Q1: What are the main reasons for the high variability and poor reproducibility of VWF:RCo

assays?

A1: The VWF:RCo assay is known for its high coefficient of variation (CV), with both intra- and

inter-laboratory CVs ranging from 10% to 40%. This variability stems from several factors:

Assay Principle: The assay relies on ristocetin, an antibiotic, to induce a conformational

change in VWF, enabling it to bind to platelet glycoprotein Ib (GPIb). This is a non-

physiological activation, and the interaction is influenced by multiple variables.

Reagent Variability:
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Ristocetin: Batch-to-batch variability in the purity and activity of ristocetin can significantly

impact results.

Platelets: Whether using fresh, formalin-fixed, or lyophilized platelets, there can be

variability in their preparation and reactivity.

Methodological Differences: Assays can be performed manually, semi-automated, or fully

automated, each with different performance characteristics.

Low Sensitivity: The assay has poor sensitivity for VWF levels below 10-20 IU/dL, making it

difficult to accurately quantify low levels of VWF activity.

Genetic Polymorphisms: Certain common single nucleotide polymorphisms in the VWF

gene, such as D1472H, can affect ristocetin binding without causing a bleeding phenotype,

leading to artificially low VWF:RCo results.

Q2: What is an acceptable coefficient of variation (CV) for VWF:RCo assays?

A2: While there is no universally accepted CV, a common goal is to achieve a CV of less than

15-20%. However, due to the inherent variability of the assay, CVs can sometimes be higher.

Automated methods generally offer better precision compared to manual or semi-automated

methods.

Q3: How do the newer VWF activity assays (e.g., VWF:GPIbR, VWF:GPIbM) compare to the

traditional VWF:RCo assay?

A3: Newer assays have been developed to address the limitations of the VWF:RCo assay. The

American Society of Hematology (ASH), International Society on Thrombosis and Haemostasis

(ISTH), National Hemophilia Foundation (NHF), and World Federation of Hemophilia (WFH)

now recommend transitioning to these improved methods.

VWF:GPIbR: These assays use a recombinant GPIb fragment and ristocetin. They are

generally more precise and sensitive than traditional VWF:RCo assays.

VWF:GPIbM: These assays utilize a gain-of-function mutant GPIb that binds VWF without

the need for ristocetin. This eliminates the variability associated with ristocetin and is not

affected by VWF polymorphisms that interfere with ristocetin binding.
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Comparison of VWF Activity Assays

Feature VWF:RCo VWF:GPIbR VWF:GPIbM

Principle

Ristocetin-induced

VWF binding to

platelets or GPIb

Ristocetin-induced

VWF binding to

recombinant GPIb

Spontaneous VWF

binding to mutant

GPIb

Reproducibility (CV%) High (10-40%) Moderate Low

Sensitivity (LOD) Poor (>10-20 IU/dL) Good Good

Ristocetin Required Yes Yes No

Interference by VWF

Polymorphisms
Yes (e.g., D1472H) Yes No

Q4: What are common interfering substances in the VWF:RCo assay?

A4: Several substances can interfere with the VWF:RCo assay, leading to inaccurate results.

These include:

Hemolysis: Hemoglobin greater than 500 mg/dL.

Lipemia: Lipids above 1300 mg/dL or triglycerides above 1020 mg/dL.

Icterus: Bilirubin over 18 mg/dL.

Rheumatoid Factor: Levels greater than 940 IU/mL.

Antibodies: Human anti-mouse antibodies (HAMA) and human anti-bovine IgG antibodies

(HABIA) can cause falsely elevated results.

Troubleshooting Guide
This section provides a systematic approach to troubleshooting common issues encountered

during VWF:RCo assays.

Issue 1: High Coefficient of Variation (%CV) in Controls or Samples
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Potential Cause Troubleshooting Steps

Reagent Instability/Variability

1. Ensure all reagents are properly reconstituted

and stored according to the manufacturer's

instructions. 2. Use fresh reagents or new lots to

rule out degradation. 3. If preparing in-house

platelets, ensure consistent preparation

methods.

Pipetting/Dilution Errors

1. Verify the accuracy and calibration of all

pipettes. 2. Ensure proper pipetting technique.

3. Double-check all dilution calculations and

steps.

Instrument Malfunction

1. Perform instrument maintenance and quality

control checks as recommended by the

manufacturer. 2. Ensure the instrument is clean

and free of obstructions.

Inconsistent Incubation Times

1. Use a calibrated timer for all incubation steps.

2. Ensure consistent timing for all samples and

controls.

Issue 2: Consistently Low or High VWF:RCo Activity
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Potential Cause Troubleshooting Steps

Calibration Curve Issues

1. Prepare a fresh calibration curve with each

new assay run. 2. Ensure the calibrator plasma

is properly reconstituted and stored. 3. Verify the

assigned values of the calibrator.

Incorrect Reagent Concentrations

1. Double-check the concentrations of all

reagents, especially ristocetin. 2. Ensure

reagents are fully dissolved and mixed before

use.

Sample Quality

1. Ensure proper sample collection (e.g., full

draw, correct anticoagulant). 2. Process

samples promptly to obtain platelet-poor

plasma. 3. Check for visual signs of hemolysis,

icterus, or lipemia.

Lot-to-Lot Reagent Variability

1. When switching to a new lot of reagents,

perform parallel testing with the old lot to ensure

consistency. 2. If a significant shift is observed,

re-establish reference ranges and control

means.

Issue 3: Discrepancy between VWF:RCo and VWF:Ag Results
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Potential Cause Troubleshooting Steps

Qualitative VWF Defect (Type 2 VWD)

A VWF:RCo/VWF:Ag ratio of less than 0.6-0.7

may indicate a qualitative defect in VWF. This is

an expected finding in Type 2A, 2B, and 2M

VWD.

VWF Gene Polymorphism

Certain polymorphisms can artefactually lower

the VWF:RCo result without causing a bleeding

disorder. Consider alternative VWF activity

assays like VWF:GPIbM that are not affected by

these polymorphisms.

Assay Interference

Review the patient's clinical history and other

laboratory results for potential interfering

substances (see FAQ Q4).

Analytical Error

Re-run both the VWF:RCo and VWF:Ag assays

on a fresh aliquot of the sample to rule out

random error.

Experimental Protocols
Standard VWF:RCo Assay Protocol (Platelet Aggregometry Method)

This is a generalized protocol and should be adapted based on the specific reagents and

instrumentation used in your laboratory.

Reagent Preparation:

Reconstitute lyophilized platelets with the provided buffer to the specified concentration.

Reconstitute ristocetin to the working concentration (typically 1.0-1.5 mg/mL).

Prepare a series of dilutions of a reference plasma with a known VWF:RCo activity to

generate a standard curve.

Prepare dilutions of patient plasma and controls.
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Assay Procedure:

Pre-warm the platelet suspension and plasma samples/controls/standards to 37°C.

Add a specific volume of the platelet suspension to an aggregometer cuvette with a stir

bar.

Add a specific volume of the diluted plasma (standard, control, or patient) to the cuvette

and incubate for a defined period.

Add a specific volume of the ristocetin solution to initiate platelet agglutination.

Record the rate of change in light transmittance (slope) for a set period.

Data Analysis:

Plot the slope of the agglutination curve for each standard dilution against its known

VWF:RCo activity to generate a standard curve.

Determine the VWF:RCo activity of the patient samples and controls by interpolating their

slopes from the standard curve.

Visualizations
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Sample & Reagent Preparation

Assay Procedure
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Caption: Workflow for a typical VWF:RCo assay using platelet aggregometry.
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High %CV Observed

Check Reagent Preparation & Storage Verify Pipette Calibration & Technique Perform Instrument QC & Maintenance
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Caption: Decision tree for troubleshooting high coefficient of variation in VWF:RCo assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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